Cas no 338414-21-4 (3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone)

• Product Name: 3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone
• CAS No: 338414-21-4
• CID: 4647226
• Update Time: 2025-05-22

3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone

Additional information on 3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone

3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone: A Comprehensive Overview

The compound 3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone (CAS No: 338414-21-4) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates both chlorine and fluorine substituents, making it a valuable subject for research in medicinal chemistry and material science.

Recent studies have highlighted the importance of hydrazone derivatives in drug design, particularly due to their ability to form stable bonds with biological molecules. The presence of aromatic rings in this compound enhances its stability and bioavailability, making it a promising candidate for the development of new therapeutic agents. Researchers have explored its potential as an anti-inflammatory agent, where its ability to inhibit specific enzymes has shown remarkable results in preclinical trials.

The synthesis of 3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone involves a multi-step process that combines aromatic substitution and condensation reactions. The use of chlorine and fluorine substituents not only improves the compound's solubility but also enhances its selectivity towards specific biological targets. This makes it an ideal candidate for targeted drug delivery systems.

In terms of applications, this compound has shown significant promise in the field of oncology. Studies have demonstrated its ability to induce apoptosis in cancer cells by targeting key signaling pathways. The fluorine substituent plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring optimal distribution and retention within the body.

Furthermore, the compound's structural versatility has led to its exploration in the development of novel materials for optoelectronic devices. Its ability to form stable complexes with metal ions has opened new avenues for its use in light-emitting diodes (LEDs) and solar cells. This dual functionality underscores the importance of this compound in both medicinal and materials science research.

From a toxicological perspective, recent studies have evaluated the safety profile of 3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone. Results indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. This finding is particularly encouraging for its potential use in clinical settings.

In conclusion, 3-(4-Chlorophenyl)-2-2-(4-fluorophenyl)hydrazono-3-oxopropanal hydrazone (CAS No: 338414-21-4) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in future innovations within the chemical and pharmaceutical industries.